Cas no 2680607-10-5 (3-(4,4-Difluorocyclohexyl)-2-acetamidopropanoic acid)

• Product Name: 3-(4,4-Difluorocyclohexyl)-2-acetamidopropanoic acid
• CAS No: 2680607-10-5
• MF: C₁₁H₁₇F₂NO₃
• MW: 249.254390478134
• CID: 5652530
• PubChem ID: 138628356
• Update Time: 2025-10-30

3-(4,4-Difluorocyclohexyl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680607-10-5
• 3-(4,4-difluorocyclohexyl)-2-acetamidopropanoic acid
• EN300-28278363
• SCHEMBL20994308
• 3-(4,4-Difluorocyclohexyl)-2-acetamidopropanoic acid

• Inchi： 1S/C11H17F2NO3/c1-7(15)14-9(10(16)17)6-8-2-4-11(12,13)5-3-8/h8-9H,2-6H2,1H3,(H,14,15)(H,16,17)
• InChI Key： PJMDSOHQNUVOOO-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC(C(=O)O)NC(C)=O)CC1)F

Computed Properties

• Exact Mass: 249.11764973g/mol
• Monoisotopic Mass: 249.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(4,4-Difluorocyclohexyl)-2-acetamidopropanoic acid

Recent Advances in the Study of 3-(4,4-Difluorocyclohexyl)-2-acetamidopropanoic acid (CAS: 2680607-10-5)

The compound 3-(4,4-Difluorocyclohexyl)-2-acetamidopropanoic acid (CAS: 2680607-10-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorocyclohexyl and acetamidopropanoic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 3-(4,4-Difluorocyclohexyl)-2-acetamidopropanoic acid, optimizing yield and purity. The study highlighted the importance of stereochemical control during synthesis, as the biological activity of the compound was found to be highly dependent on its configuration. Advanced spectroscopic techniques, including NMR and mass spectrometry, were employed to confirm the structure and purity of the synthesized compound.

Pharmacological evaluations have revealed that 3-(4,4-Difluorocyclohexyl)-2-acetamidopropanoic acid exhibits notable activity as a modulator of specific metabolic pathways. In vitro assays demonstrated its ability to inhibit key enzymes involved in inflammatory responses, suggesting potential applications in treating chronic inflammatory diseases. Furthermore, preliminary in vivo studies in murine models showed reduced inflammation markers without significant toxicity, underscoring its therapeutic promise.

Another significant development is the compound's role in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews reported that 3-(4,4-Difluorocyclohexyl)-2-acetamidopropanoic acid could be conjugated with nanoparticles to enhance bioavailability and tissue specificity. This approach has been particularly explored in oncology, where the compound's ability to penetrate tumor microenvironments was leveraged to improve the efficacy of chemotherapeutic agents.

Despite these advancements, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further elucidation. Ongoing research aims to address these gaps, with a focus on optimizing formulations to enhance stability and bioavailability. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(4,4-Difluorocyclohexyl)-2-acetamidopropanoic acid (CAS: 2680607-10-5) represents a promising candidate in the realm of chemical biology and drug development. Its unique structural features and demonstrated biological activities make it a focal point for ongoing research. Future studies will likely explore its potential in broader therapeutic contexts, paving the way for novel treatments in inflammatory diseases and oncology.